N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• InChI: InChI=1S/C23H19N3O3/c1-29-18-13-11-17(12-14-18)24-21(27)15-26-20-10-6-5-9-19(20)22(25-23(26)28)16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,24,27)
• InChI Key: KCZNBYSHXRITLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4
• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol

Description

N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (MPOQA) is a novel quinazolinone-based compound that has been demonstrated to possess a wide range of biological activities. MPOQA has been shown to possess anti-inflammatory, anti-bacterial, anti-cancer, and anti-viral properties. As a result, it has been studied for its potential use in the treatment of a variety of diseases and disorders.

Scientific Research Applications

N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has been studied for its potential use in the treatment of a variety of diseases and disorders. It has been shown to possess anti-inflammatory, anti-bacterial, anti-cancer, and anti-viral properties. In particular, it has been studied for its potential use in the treatment of cancer, diabetes, Alzheimer’s disease, and HIV/AIDS. It has also been studied for its potential use in the treatment of inflammation, bacterial infections, and viral infections.

Mechanism of Action

N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has been shown to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators such as prostaglandins. By inhibiting the production of these mediators, N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide is able to reduce inflammation. In addition, N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is responsible for the production of leukotrienes, which are also involved in the inflammatory process.
Biochemical and Physiological Effects
N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has been shown to possess anti-inflammatory, anti-bacterial, anti-cancer, and anti-viral properties. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. In addition, it has been shown to inhibit the growth of cancer cells, inhibit the replication of HIV, and inhibit the activity of the enzyme 5-LOX.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide in laboratory experiments is its ability to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. In addition, it has been shown to inhibit the growth of cancer cells, inhibit the replication of HIV, and inhibit the activity of the enzyme 5-LOX. The main limitation of using N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide in laboratory experiments is that it is not yet approved for clinical use, so its safety and efficacy in humans has not yet been established.

Future Directions

There are a number of potential future directions for the research and development of N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide. These include further studies to evaluate its efficacy and safety in humans, studies to determine its mechanism of action in different diseases and disorders, and studies to explore its potential use in combination with other drugs. Additionally, further studies could be conducted to explore its potential use in the treatment of other diseases and disorders, such as autoimmune diseases, neurological diseases, and inflammatory bowel disease. Finally, further studies could be conducted to explore its potential use in the development of novel drug delivery systems.

Synthesis Methods

N-(4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide can be synthesized through a multi-step process involving the reaction of 4-methoxyphenylacetic acid with 2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl acetamide in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) at a temperature of 80°C for 6 hours. The product is then purified by column chromatography and recrystallized from ethyl acetate.